(E)-4-bromo-N'-(5-bromo-2-hydroxybenzylidene)benzohydrazide

• IUPAC Name: 4-bromo-N-[(E)-(5-bromo-2-hydroxyphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C14H10Br2N2O2/c15-11-3-1-9(2-4-11)14(20)18-17-8-10-7-12(16)5-6-13(10)19/h1-8,19H,(H,18,20)/b17-8+
• InChI Key: YBCVECBGJIPYML-CAOOACKPSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NN=CC2=C(C=CC(=C2)Br)O)Br
• Isomeric SMILES: C1=CC(=CC=C1C(=O)N/N=C/C2=C(C=CC(=C2)Br)O)Br
• Molecular Formula: C14H10Br2N2O2
• Molecular Weight: 398.05 g/mol

Description

(E)-4-bromo-N'-(5-bromo-2-hydroxybenzylidene)benzohydrazide, also known as BBH, is a chemical compound that has been studied extensively for its potential use in scientific research. BBH is a hydrazone derivative that has been synthesized and investigated for its biological properties, including its mechanism of action, biochemical and physiological effects, and potential applications in various research fields.

Scientific Research Applications

Hydrazone Derivatives in Coordination Chemistry

Hydrazone derivatives, including our compound of interest, have versatile O, N, or S donor atoms. Researchers have introduced them to coordination chemistry due to their potential ligand properties. .

Antibacterial and Antifungal Activities

Hydrazone derivatives have demonstrated interesting biological activities, including antibacterial and antifungal effects. Researchers have investigated their potential as antimicrobial agents. .

Crystallography and Structural Studies

The crystallization and structural determination of (E)-4-bromo-N’-(5-bromo-2-hydroxybenzylidene)benzohydrazide provide valuable insights. Researchers have characterized both unsolvated and monohydrate forms using techniques such as X-ray crystallography. .

Hydrogen Bonding Studies

The monohydrate form of our compound involves hydrogen bonding interactions. Investigating these bonds contributes to our understanding of molecular interactions and stability. .

Molecular Docking and Theoretical Studies

Researchers can employ molecular docking simulations and theoretical calculations to explore the compound’s interactions with biological targets. .

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with biomacromolecules such as dna and human serum albumin .

Mode of Action

It’s known that similar compounds can form hydrogen bonds with biomacromolecules . This interaction can lead to changes in the structure and function of these biomacromolecules, potentially affecting cellular processes .

Biochemical Pathways

It’s worth noting that similar compounds have shown biological activity towards cathepsin e and elastase of human neutrophils , which are involved in various biochemical pathways including inflammation and immune response.

Result of Action

Similar compounds have shown antiproliferative activity, suggesting potential effects on cell growth and division .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s interactions with its targets and its overall effectiveness . .